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Compound of Interest

Compound Name: Selenium-78

CAS No.: 14833-16-0

Cat. No.: B083074

Get Quote

For researchers, scientists, and drug development professionals relying on precise and

accurate quantification of Selenium-78 (⁷⁸Se) by Inductively Coupled Plasma - Mass

Spectrometry (ICP-MS), the choice of a reliable plasma standard solution is paramount. This

guide provides an objective comparison of commercially available ⁷⁸Se plasma standard

solutions and discusses alternative in-house preparation methods, supported by experimental

data and detailed protocols.

Commercial Standard Solutions: A Head-to-Head
Look
Several manufacturers offer high-purity selenium standard solutions for ICP-MS. While direct

experimental comparisons of isotopically enriched ⁷⁸Se standards are not readily available in

published literature, a comparison of their certified specifications provides valuable insights into

their quality and suitability for sensitive applications.

Here, we compare prominent commercial offerings based on their certificates of analysis:
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Thermo Scientific Specpure™ ⁷⁸Se Plasma Standard Solution is a commercially available

option specifically enriched in the ⁷⁸Se isotope.[1] The product's certificate of analysis

highlights its gravimetric preparation and verification using ICP-MS. The uncertainty is stated

as +/- 1% relative, encompassing errors from raw material purity, gravimetric preparation, and

container transpiration.

Agilent Technologies offers a range of selenium plasma standards, typically of natural isotopic

abundance, certified to a concentration of 10.0 ± 0.1 µg/mL.[2] Their certificates of analysis

detail a robust quality management system, with traceability to NIST Standard Reference

Materials (SRMs) and accreditation to ISO 17034 and ISO/IEC 17025.[2][3]

In-house Prepared Standards offer flexibility in terms of concentration and matrix composition.

However, their preparation requires meticulous gravimetric and volumetric measurements,

high-purity starting materials (including enriched ⁷⁸Se), and rigorous validation against a

certified reference material to establish traceability and uncertainty.

Performance in ICP-MS Analysis: Overcoming the
Challenges
The accurate determination of selenium, including ⁷⁸Se, by ICP-MS is challenging due to its

high ionization potential and numerous polyatomic interferences.[4] The performance of any

standard solution is intrinsically linked to the analytical methodology employed to mitigate these

challenges.
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Mitigating Interferences
Polyatomic interferences, such as argon dimers (e.g., ⁴⁰Ar³⁸Ar⁺ on ⁷⁸Se⁺), can severely

compromise the accuracy of selenium measurements. Modern ICP-MS instruments equipped

with collision/reaction cell technology are essential for interference removal. Studies have

shown that using a collision cell with kinetic energy discrimination (KED) and helium as the

collision gas can effectively reduce these interferences, with the measurement of ⁷⁸Se in this

mode being identified as particularly robust for complex samples.

Triple quadrupole ICP-MS offers advanced interference removal capabilities. In mass-shift

mode, ⁷⁸Se⁺ can be reacted with oxygen in the collision cell to form ⁷⁸Se¹⁶O⁺, which is

measured at a different mass-to-charge ratio (m/z 94), free from the original on-mass

interferences.[5]

Isotope Dilution Mass Spectrometry (IDMS)
For the highest accuracy and precision, especially in complex matrices, isotope dilution mass

spectrometry (IDMS) is the gold standard. This technique involves spiking the sample with a

known amount of an enriched isotope, in this case, a ⁷⁸Se standard, and measuring the altered

isotopic ratio. IDMS can effectively compensate for matrix effects and instrument drift. The

success of IDMS is highly dependent on the accurate characterization of the isotopic

composition and concentration of the enriched standard.

Experimental Protocols
Below are detailed methodologies for the utilization of ⁷⁸Se plasma standard solutions in ICP-

MS analysis.

Protocol 1: External Calibration with Collision Cell ICP-
MS
This protocol is suitable for routine analysis of samples with relatively simple matrices.

Standard Preparation: Prepare a series of calibration standards by serially diluting the ⁷⁸Se

plasma standard solution (e.g., Thermo Scientific Specpure™) with 2-5% nitric acid to cover

the expected concentration range of the samples.
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Sample Preparation: Digest solid samples using a closed-vessel microwave digestion

system with a mixture of nitric acid and hydrogen peroxide. Dilute the digested samples to a

suitable volume with deionized water.

ICP-MS Analysis:

Use an ICP-MS instrument equipped with a collision/reaction cell.

Introduce the samples and standards into the plasma.

Employ helium as the collision gas in KED mode to minimize polyatomic interferences on

⁷⁸Se.

Monitor the signal intensity for ⁷⁸Se⁺.

Use an appropriate internal standard (e.g., Germanium or Rhodium) to correct for

instrument drift and non-spectral matrix effects.[6]

Quantification: Construct a calibration curve by plotting the intensity of the ⁷⁸Se signal versus

the concentration of the prepared standards. Determine the concentration of ⁷⁸Se in the

samples from this curve.

Protocol 2: Isotope Dilution Mass Spectrometry (IDMS)
This protocol is recommended for high-accuracy analysis, especially in complex or variable

sample matrices.

Spike Preparation: Accurately weigh a portion of the enriched ⁷⁸Se standard solution and

dilute it to a known volume to prepare a spike solution with a precisely known concentration

and isotopic composition.

Sample Spiking: Accurately weigh a portion of the sample and spike it with a known mass of

the ⁷⁸Se spike solution. The amount of spike added should be chosen to achieve an altered

isotope ratio that can be measured with high precision.

Sample Digestion: Digest the spiked sample using a closed-vessel microwave digestion

system as described in Protocol 1.
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ICP-MS Analysis:

Analyze the unspiked sample, the spike solution, and the spiked sample.

Measure the isotope ratios of selenium (e.g., ⁷⁷Se/⁷⁸Se or ⁸²Se/⁷⁸Se).

Use a collision/reaction cell to ensure interference-free measurement of the selenium

isotopes.

Concentration Calculation: Calculate the concentration of selenium in the original sample

using the isotope dilution equation, which takes into account the weights of the sample and

spike, and the measured isotope ratios.

Visualizing the Workflow
The following diagram illustrates the general workflow for ICP-MS analysis using a standard

solution.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Click to download full resolution via product page

Caption: General workflow for ICP-MS analysis.

Conclusion
The selection of a high-quality ⁷⁸Se plasma standard solution is a critical first step for achieving

accurate and reliable results in ICP-MS analysis. Commercially available standards from
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reputable suppliers like Thermo Scientific and Agilent offer certified concentrations, well-defined

uncertainties, and traceability to international standards. While in-house prepared standards

provide flexibility, they require significant effort for preparation and validation.

For optimal performance, the chosen standard should be used in conjunction with an

appropriate analytical methodology that effectively addresses the challenges of selenium

analysis, such as polyatomic interferences and matrix effects. The use of collision/reaction cell

technology is standard practice, while isotope dilution mass spectrometry remains the ultimate

technique for achieving the highest levels of accuracy and precision. By carefully considering

the specifications of the standard solution and implementing a robust analytical protocol,

researchers can have high confidence in their ⁷⁸Se quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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